N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide

• IUPAC Name: N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide
• InChI: InChI=1S/C15H16FNO2S/c1-11-7-8-14(9-12(11)2)17-20(18,19)10-13-5-3-4-6-15(13)16/h3-9,17H,10H2,1-2H3
• InChI Key: HNFPVHNFNAKIEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NS(=O)(=O)CC2=CC=CC=C2F)C
• Molecular Formula: C15H16FNO2S
• Molecular Weight: 293.4 g/mol

Description

N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide, also known as DCFMS, is a chemical compound that has gained significant attention in the field of scientific research. This compound is a sulfonamide derivative that has been synthesized through a multistep process. DCFMS has been found to have various biochemical and physiological effects, making it a promising compound for further research.

Mechanism of Action

The exact mechanism of action of N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide is not fully understood. However, it is believed to exert its effects through the inhibition of certain enzymes and signaling pathways. N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide has been found to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide has also been found to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death. Additionally, it has been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide has several advantages and limitations for lab experiments. One advantage is its ability to inhibit the growth of cancer cells and reduce inflammation. This makes it a promising compound for further research in the field of cancer and inflammation. However, N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide has limitations such as its solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, the exact mechanism of action of N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide. One direction is to further investigate its potential as a therapeutic agent for cancer and inflammation. Additionally, more research is needed to understand the exact mechanism of action of N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide and its effects on various signaling pathways. Furthermore, studies on the pharmacokinetics and pharmacodynamics of N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide are needed to optimize its use as a therapeutic agent. Finally, more research is needed to explore the potential side effects and toxicity of N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide in animal models and human clinical trials.

Scientific Research Applications

N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide has been extensively studied for its potential use as a therapeutic agent. It has been found to exhibit antitumor, anti-inflammatory, and analgesic properties in various in vitro and in vivo studies. N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Furthermore, it has been found to have analgesic effects in animal models of pain.